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Compound of Interest

Compound Name: quercetin 3-O-sophoroside

Cat. No.: B8034653

Introduction

Quercetin 3-O-sophoroside is a flavonoid glycoside naturally occurring in various plant
species, including rapeseed (Brassica napus), tomato (Lycopersicon esculentum) seeds, and
broccoli.[1] As a primary reference standard, it plays a critical role in the accurate identification
and quantification of this specific analyte in phytochemical, food and beverage, and other
complex matrices.[2][3] Its antioxidant properties, including the ability to inhibit lipid
peroxidation, also make it a compound of interest in drug development and biomedical
research.[1] This document provides detailed application notes and protocols for the use of
quercetin 3-O-sophoroside as a standard in phytochemical analysis.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of a reference standard is
fundamental to its proper handling and use in analytical method development.
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Property Value

Molecular Formula C27H30017

Molecular Weight 626.52 g/mol [3]

CAS Number 18609-17-1[2]

Appearance Crystalline powder (typical)

Soluble in DMSO and DMF; sparingly soluble in

Solubilit
Y water and ethanol[1]

UV-Vis Amax 207, 257, 355 nm[1]

Application Notes

Quercetin 3-O-sophoroside is primarily utilized as a reference standard for:

« |dentification: Confirming the presence of quercetin 3-O-sophoroside in a sample by
comparing retention times and/or mass spectral data.

» Quantification: Establishing calibration curves to determine the concentration of quercetin 3-
O-sophoroside in various samples.

» Method Validation: Assessing the performance of analytical methods, including linearity,
accuracy, precision, and sensitivity (LOD/LOQ).

e Quality Control: Ensuring the consistency and quality of raw materials and finished products
in the food and pharmaceutical industries.

Experimental Protocols

The following protocols are provided as a starting point for the analysis of quercetin 3-O-
sophoroside. Method optimization is recommended for specific matrices and instrumentation.

Preparation of Standard Stock and Working Solutions

Objective: To prepare accurate concentrations of quercetin 3-O-sophoroside for calibration

and quality control.
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Workflow for Standard Preparation:
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Stock Solution Preparation

Accurately weigh
~10 mg of Quercetin
3-0O-sophoroside

i

Dissolve in a known
volume of DMSO
(e.g., 10 mL)

i

Vortex and/or sonicate
to ensure complete
dissolution

i

Store at -20°C
in an amber vial

Dilute for working standards

Working Solution and Caljbration Curve Preparation

Perform serial dilutions
of the stock solution
with mobile phase

i

Prepare a series of
concentrations (e.qg.,
0.1,0.5,1,5, 10, 25 pg/mL)

i

Inject into the
chromatographic system

i

Plot peak area vs.
concentration to generate
the calibration curve
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Sample Preparation Standard Preparation
(Extraction, Filtration) (Serial Dilutions)

N

HPLC System
(Pump, Injector, Column)

:

Diode Array Detector (DAD)

'

Data Acquisition & Processing
(Chromatogram, Peak Integration)

'

Quantification
(Calibration Curve)
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Reactive Oxygen Species (ROS) (Quercetin 3-O-sophoroside)

Induces Activates

T'ranslocates to nucleus

Neutralizes ]
and binds to

Antioxidant Response Element (ARE)

Promotes transcription of

Antioxidant Enzymes
(e.g., HO-1, NQO1)

Cellular Protection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Quercetin 3-O-sophoroside: A Reference Standard for
Phytochemical Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8034653#quercetin-3-0-sophoroside-as-a-standard-
for-phytochemical-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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